Cas no 39081-91-9 (2,5-dibromo-3,4-hexanedione)

2,5-dibromo-3,4-hexanedione structure
2,5-dibromo-3,4-hexanedione structure
Product Name:2,5-dibromo-3,4-hexanedione
CAS No:39081-91-9
MF:C6H8Br2O2
MW:271.934520721436
CID:924248
PubChem ID:162361
Update Time:2025-04-19

2,5-dibromo-3,4-hexanedione Chemical and Physical Properties

Names and Identifiers

    • 2,5-dibromo-3,4-hexanedione
    • 2,5-dibromohexane-3,4-dione
    • 2,5-Dibrom-hexan-3,4-dion
    • 2,5-dibromo-3,4-hexadione
    • 2,5-dibromo-hexane-3,4-dione
    • 3,4-Hexandione,2,5-dibromo
    • 3,4-Hexanedione,2,5-dibromo
    • AC1L4R5I
    • AC1Q241P
    • CTK1C4467
    • EINECS 254-275-9
    • 39081-91-9
    • NS00057704
    • InChI=1/C6H8Br2O2/c1-3(7)5(9)6(10)4(2)8/h3-4H,1-2H
    • DTXSID70865941
    • SCHEMBL11161122
    • 3,4-Hexanedione, 2,5-dibromo-
    • 2,5-DIBROMO-3,4-HEXANEDIONE, 95
    • 3,4-Hexandione, 2,5-dibromo-
    • Inchi: 1S/C6H8Br2O2/c1-3(7)5(9)6(10)4(2)8/h3-4H,1-2H3
    • InChI Key: QISBUOBKMZFWRW-UHFFFAOYSA-N
    • SMILES: BrC(C)C(C(C(C)Br)=O)=O

Computed Properties

  • Exact Mass: 269.88900
  • Monoisotopic Mass: 269.88910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.766 g/mL at 25 °C(lit.)
  • Boiling Point: 101-103 °C/10 mmHg(lit.)
  • Flash Point: 113 °C
  • Refractive Index: n20/D 1.512(lit.)
  • PSA: 34.14000
  • LogP: 1.69140

2,5-dibromo-3,4-hexanedione Security Information

2,5-dibromo-3,4-hexanedione Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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